Cas no 51638-13-2 (Phosphonic acid, [2-(4-methylphenyl)-2-oxoethyl]-, dimethyl ester)

• Product name: Phosphonic acid, [2-(4-methylphenyl)-2-oxoethyl]-, dimethyl ester
• CAS No: 51638-13-2
• MF: C₁₁H₁₅O₄P
• MW: 242.2082
• CID: 361801
• PubChem ID: 12662643

Phosphonic acid, [2-(4-methylphenyl)-2-oxoethyl]-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, [2-(4-methylphenyl)-2-oxoethyl]-, dimethyl ester
• 2-dimethoxyphosphoryl-1-(4-methylphenyl)ethanone
• DTXSID50506067
• dimethyl 2-p-methylphenyl-2-oxo-ethylphosphonate
• 51638-13-2
• Dimethyl [2-(4-methylphenyl)-2-oxoethyl]phosphonate
• HPEPOEGIXADXMF-UHFFFAOYSA-N
• SCHEMBL10357072

• Inchi： InChI=1S/C11H15O4P/c1-9-4-6-10(7-5-9)11(12)8-16(13,14-2)15-3/h4-7H,8H2,1-3H3
• InChI Key： HPEPOEGIXADXMF-UHFFFAOYSA-N
• SMILES： CC1C=CC(C(=O)CP(=O)(OC)OC)=CC=1

Computed Properties

• Exact Mass: 242.07085
• Monoisotopic Mass: 242.07079595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6